
Personal protective equipment for handling 113-
O16B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 113-O16B

Cat. No.: B11928847 Get Quote

Essential Safety and Handling Guide for 113-
O16B
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling Information.

This document provides critical safety and logistical information for the handling and disposal of

113-O16B, a disulfide bond-containing ionizable cationic lipidoid. Adherence to these

guidelines is essential to ensure a safe laboratory environment.

1. Hazard Identification and Personal Protective Equipment (PPE)

The compound 113-O16B is supplied as a solution in ethanol. The primary hazards are

associated with the solvent and the inherent properties of the lipidoid. Based on available

safety information, the following hazards have been identified:

H225: Highly flammable liquid and vapor.[1]

H319: Causes serious eye irritation.[1]

A general warning for similar compounds states that the material should be considered

hazardous, and users should avoid ingestion, inhalation, and contact with eyes, skin, or

clothing, and wash thoroughly after handling.[2]
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The following table summarizes the recommended Personal Protective Equipment for handling

113-O16B.

Protection Type Recommended Equipment Specifications and Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles

Essential to prevent eye

irritation from splashes. Given

the H319 warning, this is a

mandatory precaution.

Skin Protection
Nitrile or other chemically

resistant gloves

To prevent skin contact.

Ensure gloves are compatible

with ethanol.

Laboratory coat
To protect clothing and skin

from accidental splashes.

Respiratory Protection
Not generally required for

small quantities

Handle in a well-ventilated

area or a chemical fume hood

to avoid inhalation of vapors,

especially given the

flammability of the ethanol

solvent.

Footwear Closed-toe shoes
Standard laboratory practice to

protect against spills.

2. Handling and Storage

Ventilation: Always handle 113-O16B in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure and reduce fire risk.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as

the ethanol solution is highly flammable.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Hygiene: Wash hands thoroughly after handling.
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3. Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 113-O16B in a

laboratory setting.
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Procedural workflow for handling 113-O16B.
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4. Disposal Plan

Waste Categorization: Waste containing 113-O16B and its ethanol solvent should be treated

as hazardous chemical waste.

Collection: Collect all waste, including empty containers, contaminated gloves, and pipette

tips, in a designated and properly labeled hazardous waste container.

Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures. Do not dispose of it down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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